3,4-dimethylphenyl hexopyranoside
Overview
Description
3,4-dimethylphenyl hexopyranoside is a chemical compound that belongs to the class of hexopyranosides. It is a synthetic compound that has been used in scientific research for various purposes.
Mechanism of Action
The mechanism of action of 3,4-dimethylphenyl hexopyranoside is not fully understood. However, it is believed that it interacts with lectins and other carbohydrate-binding proteins. This interaction can lead to changes in the conformation of the protein, which can affect its function.
Biochemical and Physiological Effects:
3,4-dimethylphenyl hexopyranoside has been shown to have biochemical and physiological effects. It has been shown to inhibit the activity of certain lectins. Furthermore, it has been shown to affect the binding of lectins to cells. These effects can have implications for various biological processes, such as cell adhesion and signaling.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-dimethylphenyl hexopyranoside in lab experiments is its specificity for lectins and other carbohydrate-binding proteins. This can allow for the selective detection and manipulation of these proteins. However, one limitation of using this compound is its synthetic nature, which can limit its availability and increase its cost.
Future Directions
There are several future directions for the use of 3,4-dimethylphenyl hexopyranoside in scientific research. One direction is the development of new synthetic methods for the compound, which can improve its yield and reduce its cost. Another direction is the application of the compound in the study of carbohydrate-protein interactions in various biological systems. Furthermore, the compound can be used as a tool for the development of new drugs and therapies targeting lectins and other carbohydrate-binding proteins.
Conclusion:
In conclusion, 3,4-dimethylphenyl hexopyranoside is a synthetic compound that has been used in scientific research for various purposes. It has been shown to have biochemical and physiological effects and can be used as a tool for the study of carbohydrate-protein interactions. While it has advantages for lab experiments, its synthetic nature can limit its availability and increase its cost. However, there are several future directions for the use of this compound in scientific research, including the development of new synthetic methods and its application in the development of new drugs and therapies.
Synthesis Methods
The synthesis method for 3,4-dimethylphenyl hexopyranoside involves the reaction of 3,4-dimethylphenol with hexopyranosyl bromide in the presence of a base catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The yield of the product can be improved by optimizing the reaction conditions.
Scientific Research Applications
3,4-dimethylphenyl hexopyranoside has been used in scientific research for various purposes. It has been used as a substrate for the enzymatic synthesis of oligosaccharides. It has also been used as a ligand for the detection of lectins. Furthermore, it has been used as a probe for the study of carbohydrate-protein interactions.
properties
IUPAC Name |
2-(3,4-dimethylphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O6/c1-7-3-4-9(5-8(7)2)19-14-13(18)12(17)11(16)10(6-15)20-14/h3-5,10-18H,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUNVURUBSSMPMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O6 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3,4-Dimethylphenoxy)-6-(hydroxymethyl)oxane-3,4,5-triol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl (5-{4-[2-nitro-4-(trifluoromethyl)phenoxy]benzylidene}-2,4-dioxo-1,3-thiazolidin-3-yl)acetate](/img/structure/B5145949.png)
![5-[(2,4-difluorophenoxy)methyl]-N-[1-methyl-2-(3-pyridinyl)ethyl]-3-isoxazolecarboxamide](/img/structure/B5145956.png)
![N~1~-(4-bromophenyl)-N~2~-(2,5-dimethoxyphenyl)-N~2~-[(4-methylphenyl)sulfonyl]glycinamide](/img/structure/B5145959.png)
![5-{4-[2-(2-methoxyphenoxy)ethoxy]benzylidene}-3-(3-methylphenyl)-2-thioxo-1,3-thiazolidin-4-one](/img/structure/B5145963.png)
![N-[4-(1-adamantyl)-1,3-thiazol-2-yl]-N'-cyclopropylethanediamide](/img/structure/B5145970.png)
![3-{[(3,5-dimethylphenyl)amino]carbonyl}-7-(1-methylethylidene)bicyclo[2.2.1]heptane-2-carboxylic acid](/img/structure/B5145978.png)
![2-(1-naphthyloxy)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]acetamide](/img/structure/B5145995.png)
![5-bromo-2-chloro-N-[3-methoxy-4-(2-oxo-2H-chromen-3-yl)phenyl]benzamide](/img/structure/B5146005.png)
![N-(4-methoxyphenyl)-3-[3-(2-pyridinyl)-1,2,4-oxadiazol-5-yl]propanamide](/img/structure/B5146008.png)
![5-({3-[(4-cyclopentyl-1-piperazinyl)carbonyl]-5-isoxazolyl}methoxy)isoquinoline](/img/structure/B5146022.png)